Cas no 1211466-29-3 (4-(Methylthio)methylpiperidine Hydrochloride)

• Product Name: 4-(Methylthio)methylpiperidine Hydrochloride
• CAS No: 1211466-29-3
• MF: C₇H₁₆ClNS
• MW: 181.72663974762
• MDL: MFCD15202354
• CID: 4577932
• PubChem ID: 56773736
• Update Time: 2025-05-19

4-(Methylthio)methylpiperidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(Methylthio)methyl]piperidine hydrochloride
• 4-(methylsulfanylmethyl)piperidine:hydrochloride
• 4-((methylthio)methyl)piperidine HCl
• 4-[(Methylthio)methyl]piperidine HCl
• 1211466-29-3
• EN300-240377
• F83180
• SCHEMBL25414494
• 4-((Methylthio)methyl)piperidinehydrochloride
• CS-0241897
• 4-((Methylthio)methyl)piperidine hydrochloride
• 4-[(methylsulfanyl)methyl]piperidine hydrochloride
• F2167-0525
• 4-(methylsulfanylmethyl)piperidine;hydrochloride
• BS-40362
• MFCD15202354
• 4-(Methylthio)methylpiperidine Hydrochloride

• MDL： MFCD15202354
• Inchi： 1S/C7H15NS.ClH/c1-9-6-7-2-4-8-5-3-7;/h7-8H,2-6H2,1H3;1H
• InChI Key： PQRFVIVBMRFCLO-UHFFFAOYSA-N
• SMILES： C(C1CCNCC1)SC.Cl

Computed Properties

• Exact Mass: 181.0691984g/mol
• Monoisotopic Mass: 181.0691984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 69.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-(Methylthio)methylpiperidine Hydrochloride

4-(Methylthio)methylpiperidine Hydrochloride: A Comprehensive Overview

4-(Methylthio)methylpiperidine Hydrochloride (CAS No: 1211466-29-3) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. The methylthio group attached to the piperidine ring introduces distinct electronic and steric properties, making it a valuable molecule for exploring novel chemical reactions and biological activities.

The molecular structure of 4-(Methylthio)methylpiperidine Hydrochloride consists of a six-membered piperidine ring with a methylthio substituent at the 4-position. The hydrochloride salt form indicates that the compound exists as a zwitterion, which is common for alkaloids and other nitrogen-containing compounds. This structural arrangement allows for various functional group interactions, making it a versatile building block in organic synthesis.

Recent studies have highlighted the synthesis and characterization of this compound, emphasizing its stability and reactivity under different conditions. Researchers have employed advanced spectroscopic techniques such as NMR and IR to confirm its structure, ensuring high purity and consistency in its production. The molecular weight of the compound is approximately 189.7 g/mol, with a melting point that falls within the range suitable for most pharmaceutical applications.

In terms of biological activity, 4-(Methylthio)methylpiperidine Hydrochloride has shown promise in preliminary assays targeting enzyme inhibition and receptor binding. Its methylthio group contributes to its ability to act as a sulfur donor, which is crucial in many biochemical pathways. This property has led to investigations into its potential as an anti-inflammatory or neuroprotective agent.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the piperidine ring followed by substitution reactions to introduce the methylthio group. Recent advancements in catalytic methods have improved the yield and efficiency of these reactions, making large-scale production more feasible.

From an application standpoint, 4-(Methylthio)methylpiperidine Hydrochloride is being explored for its role in drug delivery systems due to its ability to enhance bioavailability and reduce side effects. Its compatibility with various excipients and formulations makes it a candidate for next-generation pharmaceuticals.

Moreover, the compound's toxicological profile has been assessed in preclinical studies, revealing low toxicity at therapeutic doses. This finding underscores its safety for potential human use, provided further clinical trials confirm these results.

In conclusion, 4-(Methylthio)methylpiperidine Hydrochloride (CAS No: 1211466-29-3) represents a promising molecule with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent research advancements, position it as a key player in future innovations within the chemical and pharmaceutical industries.